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Compound of Interest

Compound Name: Decanoic anhydride

Cat. No.: B1670081 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for decanoic anhydride. The information is intended to supplement standard

Safety Data Sheets (SDS) and provide a deeper understanding for professionals working with

this chemical in a research and development setting. All quantitative data has been

summarized into tables for clarity and ease of comparison. Additionally, a logical workflow for

the safe handling of decanoic anhydride is presented visually.

Chemical and Physical Properties
Decanoic anhydride, also known as capric anhydride, is a fatty acid anhydride used in various

chemical syntheses.[1] Understanding its physical and chemical properties is fundamental to its

safe handling and use.
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Property Value Source

Molecular Formula C₂₀H₃₈O₃ [2]

Molecular Weight 326.5 g/mol [2]

CAS Number 2082-76-0 [2]

Appearance
White solid or colorless to light

yellow liquid
[3]

Melting Point 24-25 °C (lit.)

Boiling Point 125-140 °C / 0.05 mmHg (lit.)

Density 0.886 g/mL at 25 °C (lit.)

Flash Point > 110 °C (> 230 °F)

Solubility
Soluble in chloroform.

Insoluble in water.

Hazard Identification and GHS Classification
Decanoic anhydride is classified as a corrosive substance. Direct contact can cause severe

skin burns and serious eye damage. It is crucial to understand the associated hazards to

implement appropriate safety measures.

Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

1B/1C Danger

H314: Causes

severe skin

burns and eye

damage.

Serious Eye

Damage/Eye

Irritation

1 Danger

H318: Causes

serious eye

damage.
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Exposure Controls and Personal Protection
To minimize exposure and ensure personal safety, a combination of engineering controls and

personal protective equipment (PPE) is mandatory when handling decanoic anhydride.

Engineering Controls
Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood.

Eyewash Stations and Safety Showers: Facilities must be equipped with readily accessible

eyewash stations and safety showers.

Personal Protective Equipment (PPE)
Protection Type Specification Source

Eye/Face Protection
Chemical safety goggles or a

face shield.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and protective

clothing to prevent skin

contact.

Respiratory Protection

If ventilation is inadequate, a

NIOSH/MSHA-approved

respirator should be used.

Safe Handling and Storage Procedures
Proper handling and storage are critical to preventing accidents and ensuring the stability of

decanoic anhydride.

Handling
Avoid contact with skin, eyes, and clothing.

Do not breathe dust, vapor, mist, or gas.
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Keep the container tightly closed when not in use.

Prevent contact with water and moisture, as it is moisture-sensitive.

Use only in a chemical fume hood.

Contaminated clothing should be removed and washed before reuse; contaminated shoes

should be discarded.

Storage
Store in a cool, dry place away from incompatible materials.

Keep containers tightly closed in a well-ventilated area.

Store in a designated corrosives area.

First Aid and Emergency Procedures
In the event of exposure or an accident, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Measures Source

Eye Contact

Immediately flush eyes with

plenty of water for at least 30

minutes, holding eyelids open.

Seek immediate medical

attention.

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek immediate

medical attention.

Ingestion

Do not induce vomiting. If the

victim is conscious and alert,

give 2-4 cupfuls of milk or

water. Never give anything by

mouth to an unconscious

person. Seek immediate

medical attention.

Inhalation

Remove from exposure to

fresh air immediately. If

breathing is difficult, give

oxygen. If breathing has

ceased, apply artificial

respiration. Seek immediate

medical attention.

Fire Fighting Measures
Extinguishing Media: Use foam, dry chemical, or carbon dioxide. Do not use water directly

on the container as it can react.

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.
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Accidental Release Measures
Spill Cleanup: Absorb the spill with inert material (e.g., vermiculite, sand, or earth) and place

it in a suitable container for disposal.

Ventilation: Ensure adequate ventilation in the area of the spill.

Personal Precautions: Wear appropriate personal protective equipment as outlined in

Section 3.2.

Experimental Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of decanoic
anhydride in a laboratory setting.
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Caption: Safe handling workflow for decanoic anhydride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1670081?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670081?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Considerations
Waste disposal should be conducted in accordance with all applicable federal, state, and local

environmental regulations. Contact a licensed professional waste disposal service to dispose of

this material.

Disclaimer: This guide is intended for informational purposes only and does not supersede any

official Safety Data Sheet or institutional safety protocols. Always consult the most current SDS

for decanoic anhydride from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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